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For Researchers, Scientists, and Drug Development Professionals

Folinic acid, also known as leucovorin or 5-formyltetrahydrofolate, is a reduced and active

form of folate, a crucial B vitamin.[1][2] Unlike synthetic folic acid, it does not require the action

of dihydrofolate reductase (DHFR) for its initial activation, a feature of significant clinical

importance.[3][4] This allows it to serve as a potent antidote to DHFR inhibitors like

methotrexate, a therapy known as "leucovorin rescue," and to be effective in individuals with

genetic polymorphisms that affect folate metabolism.[2][5] This guide provides a detailed

overview of the core enzymatic pathways, quantitative kinetics, and experimental protocols

relevant to the metabolic conversion of folinic acid.

Core Metabolic Pathways of Folinic Acid
Folinic acid enters the central folate cycle after being converted into other biologically active

tetrahydrofolate (THF) derivatives. The primary activation step is an ATP-dependent conversion

to 5,10-methenyltetrahydrofolate.[6] From there, it can be channeled into various one-carbon

metabolic pathways essential for the synthesis of nucleotides (purines and thymidylate) and

amino acids.[1][7]

The key enzymes governing the conversion of folinic acid are:

5,10-Methenyltetrahydrofolate Synthetase (MTHFS): Catalyzes the ATP-dependent

conversion of folinic acid (5-formyl-THF) to 5,10-methenyl-THF.[6] This is the principal entry

point for folinic acid into the active folate pool.
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Methenyltetrahydrofolate Cyclohydrolase / Methylenetetrahydrofolate Dehydrogenase

(MTHFD1): This bifunctional enzyme catalyzes the sequential conversion of 5,10-methenyl-

THF to 5,10-methylene-THF.

Serine Hydroxymethyltransferase (SHMT): A pyridoxal phosphate-dependent enzyme that

catalyzes the reversible conversion of THF and serine to 5,10-methylene-THF and glycine.[8]

[9] This reaction is a major source of one-carbon units.

Methylenetetrahydrofolate Reductase (MTHFR): Catalyzes the irreversible reduction of 5,10-

methylene-THF to 5-methyltetrahydrofolate (5-MTHF).[10][11] 5-MTHF is the primary

circulating form of folate and is vital for the remethylation of homocysteine to methionine.[12]

Below is a diagram illustrating the metabolic journey of folinic acid within the broader context

of folate metabolism.
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Folinic Acid Activation

Folinic Acid
(5-Formyl-THF)

MTHFS
(ATP-dependent) 5,10-Methenyl-THF

Purine Synthesis

MTHFD1 5,10-Methylene-THF

MTHFR

Thymidylate
Synthase

Tetrahydrofolate
(THF)

SHMT

Dihydrofolate
(DHF) DHFR

5-Methyl-THF
(5-MTHF)

Methionine
SynthaseHomocysteine Methionine

dTMP Synthesis

Serine

Glycine

1. Prepare Master Mix
(Assay Buffer, FAD, NADPH)

2. Dispense Master Mix
into 96-well plate

3. Add Recombinant MTHFR
to appropriate wells

4. Pre-incubate at 37°C
for 5 minutes

5. Initiate Reaction
by adding 5,10-Methylene-THF

6. Measure Absorbance at 340 nm
kinetically for 10-20 min

7. Analyze Data
Calculate initial velocity (V₀)

 

1. Harvest Cells
Wash with ice-cold PBS

2. Quench Metabolism
Add ice-cold Extraction Buffer

with Internal Standards

3. Scrape and Collect Cells
Transfer lysate to microtube

4. Lyse and Precipitate
Incubate on ice, then centrifuge

to pellet debris

5. Collect Supernatant
(contains folate metabolites)

6. Dry Extract
Under nitrogen stream or lyophilize

7. Reconstitute
In suitable solvent for LC-MS/MS

8. Analyze by LC-MS/MS
Quantify against standard curves
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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